Cas no 2171562-59-5 (1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide)
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide
- EN300-1282470
- 2171562-59-5
-
- Inchi: 1S/C8H9FN4O/c9-8-11-3-1-6(12-8)13-4-2-5(13)7(10)14/h1,3,5H,2,4H2,(H2,10,14)
- InChI Key: ITMJTDHMRNJZQF-UHFFFAOYSA-N
- SMILES: FC1=NC=CC(=N1)N1CCC1C(N)=O
Computed Properties
- Exact Mass: 196.07603909g/mol
- Monoisotopic Mass: 196.07603909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 72.1Ų
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282470-0.05g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 0.05g |
$1261.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-0.1g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 0.1g |
$1320.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-0.25g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 0.25g |
$1381.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-0.5g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 0.5g |
$1440.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-1.0g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 1g |
$1500.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-2.5g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 2.5g |
$2940.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-5.0g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 5g |
$4349.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-10.0g |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 10g |
$6450.0 | 2023-05-23 | ||
| Enamine | EN300-1282470-50mg |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1282470-100mg |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide |
2171562-59-5 | 100mg |
$1056.0 | 2023-10-01 |
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide
Recent Advances in the Study of 1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide (CAS: 2171562-59-5)
1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide (CAS: 2171562-59-5) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies, particularly in oncology and infectious diseases. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic applications.
The compound's unique structural features, including the fluoropyrimidine and azetidine moieties, contribute to its ability to interact with specific biological targets. Recent publications have demonstrated its role as a potent inhibitor of certain kinases and enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide exhibits selective inhibition against a subset of tyrosine kinases, making it a promising candidate for cancer therapy.
In addition to its kinase inhibitory properties, the compound has shown potential in modulating immune responses. A preclinical study conducted by researchers at a leading pharmaceutical company demonstrated its efficacy in reducing inflammatory markers in autoimmune disease models. The study, which utilized advanced pharmacokinetic and pharmacodynamic analyses, reported favorable bioavailability and tissue distribution profiles for the compound.
The synthetic routes to 1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide have also been optimized in recent years. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis method that addresses previous challenges in the production of this compound. The new method employs innovative catalytic systems and purification techniques, significantly improving the compound's accessibility for further research and development.
Ongoing clinical trials involving derivatives of 1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide are currently in Phase I/II stages for various indications. Preliminary data from these trials suggest acceptable safety profiles and early signs of therapeutic efficacy. Researchers are particularly interested in its potential combination with existing therapies to overcome drug resistance mechanisms observed in certain cancers.
Future research directions for this compound include exploring its applications in targeted drug delivery systems and as a molecular probe for studying disease mechanisms. The compound's versatility and unique pharmacophore make it a valuable tool for both therapeutic development and basic research in chemical biology. As more data becomes available from ongoing studies, 1-(2-fluoropyrimidin-4-yl)azetidine-2-carboxamide is expected to play an increasingly important role in the development of next-generation pharmaceuticals.
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